A facile random copolymer strategy to achieve highly conductive polymer gel electrolytes for electrochemical applications†
Journal of Materials Chemistry C Pub Date: 2018-11-30 DOI: 10.1039/C8TC05092A
Abstract
A facile random copolymer strategy based on poly(styrene-ran-methyl methacrylate) (PS-r-PMMA) is proposed for the preparation of highly conductive and mechanically elastic solid-state gel electrolytes. In contrast to previous random copolymers serving as polymer hosts, PS-r-PMMA can be readily synthesized by one-pot reversible additional–fragmentation chain transfer (RAFT) polymerization. PS-r-PMMA and the ionic liquid 1-ethyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide ([EMI][TFSI]) are blended to fabricate physically cross-linked ion gel electrolytes. We systematically investigate the dependence of gel properties on experimental variables, such as the styrene fraction and molecular weight of PS-r-PMMAs, and the ion gel composition. The physical properties of the gels are optimized to simultaneously exhibit good ionic conductivity (∼0.98 mS cm−1) and mechanical resilience (∼7.2 × 104 Pa) at room temperature. The versatility of the PS-r-PMMA-based gels as a solid-state electrolyte platform is successfully demonstrated by applying it in two types of electrochemical devices, electrochemiluminescent (ECL) and electrochromic (EC) displays. These results imply that PS-r-PMMAs can be easily synthesized without post reactions and are a simple and effective polymer host for high-performance ion gel electrolytes for diverse electrochemical applications.
Recommended Literature
- [1] The nature of the action of dyeing
- [2] A superhydrophobic poly(lactic acid) electrospun nanofibrous membrane surface-functionalized with TiO2 nanoparticles and methyltrichlorosilane for oil/water separation and dye adsorption†
- [3] Overcharge protection of lithium-ion batteries above 4 V with a perfluorinated phenothiazine derivative†
- [4] Inside front cover
- [5] Nitrogen doped TiO2–CuxO core–shell mesoporous spherical hybrids for high-performance dye-sensitized solar cells
- [6] Cloning and functional analysis of the naphthomycin biosynthetic gene cluster in Streptomyces sp. CS†
- [7] Non-emissive plastic colour filters for fluorescence detection
- [8] Reversible single-crystal-to-single-crystal transformation driven by adsorption/desorption of water over organic solvents and thermal stimulation†
- [9] RhBMP-2 and concomitant rapid material degradation synergistically promote bone repair and regeneration with collagen–hydroxyapatite nanocomposites
- [10] Conformational perturbation, hydrophobic interactions and oligomeric association are responsible for the enhanced chaperone function of Mycobacterium leprae HSP18 under pre-thermal condition
Journal Name：Journal of Materials Chemistry C
Research Products
-
CAS no.: 16742-48-6
-
CAS no.: 133556-24-8
